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Compound of Interest

Compound Name: 2-(2-Phenylethynyl)aniline

Cat. No.: B188489 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-(2-
Phenylethynyl)aniline (CAS No: 13141-38-3) in a laboratory setting.[1][2] It is intended for

researchers, scientists, and drug development professionals to ensure safe handling,

operation, and disposal.

Chemical Identifier and Hazard Summary

Identifier Value

Product Name 2-(2-Phenylethynyl)aniline

Synonyms Benzenamine, 2-(2-phenylethynyl)-

CAS Number 13141-38-3

Molecular Formula C14H11N

Molecular Weight 193.24 g/mol

Primary Hazards

Harmful if swallowed, Causes skin irritation,

Causes serious eye irritation, May cause

respiratory irritation.[1][3]

Hazard Identification and Precautionary Statements
2-(2-Phenylethynyl)aniline is classified with the following hazard statements:
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H302: Harmful if swallowed.[1][3]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[3]

It is crucial to adhere to the following precautionary measures:
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Category Precautionary Statements

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] P264: Wash

skin thoroughly after handling.[1][4] P270: Do

not eat, drink or smoke when using this product.

[1] P271: Use only outdoors or in a well-

ventilated area.[1][4] P280: Wear protective

gloves/ protective clothing/ eye protection/ face

protection.[1]

Response

P301+P317: IF SWALLOWED: Get medical

help.[1] P302+P352: IF ON SKIN: Wash with

plenty of water.[1] P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[1][4]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4] P319: Get medical help

if you feel unwell.[1] P332+P317: If skin irritation

occurs: Get medical help.[1]

Storage

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[1][4][5] P405:

Store locked up.[1][4]

Disposal

P501: Dispose of contents/container to an

appropriate treatment and disposal facility in

accordance with applicable laws and

regulations.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-(2-Phenylethynyl)aniline to

minimize exposure to chemical hazards.
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Recommended PPE for Handling 2-(2-
Phenylethynyl)aniline

Protection Type Specific PPE Details and Importance

Eye and Face Protection
Chemical splash goggles or a

face shield.[6][7]

Essential for protecting eyes

from splashes and aerosols.

Standard safety glasses are

insufficient.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[7][8]

Nitrile gloves offer broad short-

term protection.[9] For

prolonged contact or handling

of corrosive substances,

consider more robust options

like neoprene.[6][8] Always

inspect gloves for integrity

before use.

Body Protection

Laboratory coat, chemical-

resistant apron or coveralls.[6]

[10]

A fully buttoned lab coat is the

minimum requirement.[9] For

tasks with a higher risk of

splashes, a chemical-resistant

apron or coveralls should be

worn over the lab coat.[6]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary.

[9]

Work should be conducted in a

certified chemical fume hood to

control vapors and dust.[7] If

engineering controls are

insufficient to maintain

exposure below permissible

limits, a NIOSH-approved

respirator is required.[9][11]

Foot Protection
Closed-toe, closed-heel shoes.

[9][10]

Shoes must cover the entire

foot to protect against spills.

Perforated shoes or sandals

are not permitted in the

laboratory.[10]
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Experimental Protocols and Workflows
Standard Operating Procedure for Handling 2-(2-
Phenylethynyl)aniline

Preparation and Engineering Controls:

Verify that the chemical fume hood is certified and functioning correctly.

Ensure an emergency shower and eyewash station are accessible and unobstructed.

Gather all necessary materials and reagents before starting the experiment.

Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear appropriate closed-toe shoes.

Put on chemical splash goggles.

Wear the selected chemical-resistant gloves.

Chemical Handling:

Conduct all manipulations of 2-(2-Phenylethynyl)aniline within the chemical fume hood.

Avoid the formation of dust and aerosols.[1]

Use a spatula for transferring solid material.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling and Waste Disposal:

Segregate waste containing 2-(2-Phenylethynyl)aniline into a clearly labeled hazardous

waste container.[7]

Do not dispose of this chemical down the drain or in regular solid waste.[7]
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Decontaminate the work area with a suitable solvent, followed by soap and water.[7] All

cleaning materials must be disposed of as hazardous waste.[7]

Doffing Personal Protective Equipment:

Remove gloves first, avoiding contact with the outside of the gloves.

Remove the lab coat.

Remove eye protection.

Wash hands thoroughly with soap and water.[1]

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[1] Seek medical attention if skin irritation

occurs.[1]

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do so.[5] Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If the

person feels unwell, seek medical attention.[1]

Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[1] Seek immediate medical

attention.[1]

Visualized Workflows
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Safe Handling Workflow for 2-(2-Phenylethynyl)aniline

1. Preparation

2. Don PPE

3. Chemical Handling

4. Waste and Decontamination

5. Doff PPE

Verify Fume Hood and Safety Equipment

Gather Materials

Lab Coat and Closed-Toe Shoes

Goggles and Gloves

Work Inside Fume Hood

Avoid Dust and Aerosols

Segregate Hazardous Waste

Decontaminate Work Area

Remove Gloves and Lab Coat

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-(2-Phenylethynyl)aniline.
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Emergency Response Protocol

Immediate Actions

Chemical Exposure Occurs

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Protocol for responding to accidental exposure to 2-(2-Phenylethynyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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